Cas no 1805882-48-7 (Methyl 5-(3-bromo-2-oxopropyl)-2-(chloromethyl)benzoate)

• Product Name: Methyl 5-(3-bromo-2-oxopropyl)-2-(chloromethyl)benzoate
• CAS No: 1805882-48-7
• MF: C₁₂H₁₂BrClO₃
• MW: 319.578882217407
• CID: 4950357
• Update Time: 2025-08-10

Methyl 5-(3-bromo-2-oxopropyl)-2-(chloromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(3-bromo-2-oxopropyl)-2-(chloromethyl)benzoate

• Inchi： 1S/C12H12BrClO3/c1-17-12(16)11-5-8(4-10(15)6-13)2-3-9(11)7-14/h2-3,5H,4,6-7H2,1H3
• InChI Key： JWGAXGFKVWDRDT-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(CCl)=C(C(=O)OC)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 283
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4

Additional information on Methyl 5-(3-bromo-2-oxopropyl)-2-(chloromethyl)benzoate

Methyl 5-(3-bromo-2-oxopropyl)-2-(chloromethyl)benzoate: A Comprehensive Overview

Methyl 5-(3-bromo-2-oxopropyl)-2-(chloromethyl)benzoate (CAS No. 1805882-48-7) is a complex organic compound with a unique structure that has garnered attention in various fields of chemical research. This compound belongs to the class of benzoate esters, which are widely used in pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a benzoate backbone with specific substituents that confer it with distinctive chemical properties and potential applications.

The benzoate moiety serves as the central framework of this compound, with two key substituents attached to the benzene ring. At the 5-position, there is a 3-bromo-2-oxopropyl group, which introduces a bromine atom and a ketone functionality into the molecule. This substitution pattern enhances the compound's reactivity and makes it suitable for various organic transformations. At the 2-position, the chloromethyl group adds another layer of complexity, introducing a chlorine atom and a methyl group that can participate in further chemical reactions.

Recent studies have highlighted the importance of such substituted benzoates in drug design and development. For instance, researchers have explored the use of Methyl 5-(3-bromo-2-oxopropyl)-2-(chloromethyl)benzoate in creating bioactive molecules with potential anti-cancer properties. The bromine and chlorine atoms in the structure act as leaving groups, enabling nucleophilic substitutions that can lead to the formation of diverse derivatives. These derivatives have shown promising results in preclinical trials, particularly in targeting specific enzymes involved in cancer cell proliferation.

In addition to its role in pharmaceuticals, this compound has also found applications in polymer chemistry. The chloromethyl group can undergo cross-linking reactions, making it a valuable precursor for synthesizing high-performance polymers. These polymers exhibit excellent thermal stability and mechanical properties, making them ideal for use in high-tech industries such as aerospace and electronics.

The synthesis of Methyl 5-(3-bromo-2-oxopropyl)-2-(chloromethyl)benzoate involves a multi-step process that combines principles from organic synthesis and catalysis. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production of this compound. For example, researchers have developed palladium-catalyzed coupling reactions that significantly reduce the reaction time and improve yields compared to traditional methods.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under certain conditions, Methyl 5-(3-bromo-2-oxopropyl)-2-(chloromethyl)benzoate undergoes hydrolysis to form less toxic byproducts. This information is vital for developing sustainable industrial practices and minimizing environmental risks associated with its production and use.

In conclusion, Methyl 5-(3-bromo-2-oxopropyl)-2-(chloromethyl)benzoate (CAS No. 1805882-48-7) is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in drug discovery, polymer synthesis, and materials science. As research continues to uncover new applications and improve synthetic methods, this compound will undoubtedly play an increasingly important role in advancing modern chemistry.